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Compound of Interest

Compound Name: Lanthanum--nickel (2/7)

Cat. No.: B15484396 Get Quote

This guide provides crucial safety protocols and logistical plans for researchers, scientists, and

drug development professionals working with Lanthanum-Nickel (LaNi5) alloys. Adherence to

these procedures is vital to mitigate risks and ensure a safe laboratory environment.

Hazard Identification
Lanthanum-nickel alloys present several health and physical hazards. The material is classified

as a flammable solid and can cause serious health effects.[1] Key hazards include:

Respiratory Sensitization: May cause allergy or asthma symptoms or breathing difficulties if

inhaled.[1][2]

Skin Sensitization: May cause an allergic skin reaction.[2]

Carcinogenicity: Suspected of causing cancer.[1][3]

Organ Damage: Causes damage to organs (specifically the lungs) through prolonged or

repeated exposure via inhalation.[1][2]

Environmental Hazards: Toxic to aquatic life with long-lasting effects.[2]

Combustibility: Dust generated from the alloy can form explosive mixtures in the air.[2]

The material is also sensitive to air and moisture.[1][3]
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Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Lanthanum-Nickel

alloys to minimize exposure and ensure personal safety.

PPE Category Item Standard/Specification

Eye Protection

Safety glasses with side

shields or goggles.[1][4] A face

shield should be used in

conjunction with glasses or

goggles for added protection.

[5]

European Standard EN 166 or

OSHA 29 CFR 1910.133.[1][3]

Hand Protection
Impermeable, protective

gloves (e.g., rubber).[2][4]

Inspect gloves for damage

before and after use.[5]

Skin and Body

Long-sleeved, flame-resistant

clothing.[1][5] In case of dust

production, dustproof clothing

is necessary.[2]

N/A

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator with a particulate

filter (e.g., N95, P100) is

required if exposure limits are

exceeded or if dust is

generated.[1][3][4]

Work should be conducted

under a fume hood.

Operational Plan: Step-by-Step Handling
Procedures
3.1. Receiving and Storage

Upon receipt, visually inspect the container for any damage.

Store the container in a tightly closed, dry, and well-ventilated area.[4]
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The storage area should be locked or accessible only to authorized personnel.[2]

Keep the material away from heat, sparks, open flames, and other ignition sources.[1]

Store away from incompatible materials such as acids and oxidizing agents.[1][3] Never

allow the product to come into contact with water during storage.

3.2. Handling and Use

All work with Lanthanum-Nickel alloy must be conducted within a certified chemical fume

hood to control dust and fume exposure.

Ensure adequate ventilation.[1]

Avoid generating dust.[2] If processing solid materials, consider the potential for combustible

dust formation and use appropriate exhaust ventilation.[4]

Ground and bond containers and receiving equipment to prevent static discharge.[3]

Do not eat, drink, or smoke in the handling area.[2]

Wash hands and face thoroughly after handling the material.

Contaminated work clothing should not be allowed out of the workplace and must be washed

before reuse.[2]

Immediate Safety Plan: Emergency Procedures
4.1. Spills and Leaks

Evacuate: Evacuate unnecessary personnel from the area.[2]

Ventilate: Ensure the area is well-ventilated.[2]

Control Ignition Sources: Remove all sources of ignition.[2]

Containment: For dry spills, sweep up the material and place it into a suitable, closed

container for disposal.[3][4] Avoid creating dust. A dust suppressant can be utilized.[2]
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Environmental Protection: Do not let the product enter drains, as it is toxic to aquatic life.[2]

Collect any spillage.[2]

4.2. Personal Exposure

Inhalation: Move the affected person to fresh air immediately.[1] If breathing is difficult,

provide artificial respiration.[1] Seek immediate medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin with

plenty of soap and water for at least 15 minutes.[1] If skin irritation or a rash occurs, get

medical advice.[2]

Eye Contact: Rinse eyes immediately with plenty of water for at least 15 minutes, also under

the eyelids.[1] Remove contact lenses if present and easy to do. Call an ophthalmologist.

Ingestion: Clean the mouth with water and then drink plenty of water (two glasses at most).

[1] Seek medical attention if symptoms occur.[1][3]

Disposal Plan
Lanthanum-Nickel waste is classified as hazardous and must be disposed of accordingly.[1][6]

Containerization: Collect waste in a suitable, closed, and properly labeled container.[3][4]

Empty containers may retain product residue and can be dangerous.[1][6]

Regulations: Dispose of the waste in accordance with all local, regional, national, and

international regulations.[1][2] Chemical waste generators must consult these regulations to

ensure complete and accurate classification.[3]

Environmental Precaution: Do not allow the material to contaminate ground water systems or

be flushed into surface water or sanitary sewers.[3][6]

Safe Handling Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://fuelcellmaterials.com/wp-content/uploads/2015/12/LNC-US-Canada.SDS_.pdf
https://fuelcellmaterials.com/wp-content/uploads/2015/12/LNC-US-Canada.SDS_.pdf
https://www.fishersci.be/store/msds?partNumber=11369389&productDescription%3DLANTHANUM+NICKEL+PWDR+-100MESH+99.5%25+5G&countryCode=BE&language=en
https://www.fishersci.be/store/msds?partNumber=11369389&productDescription%3DLANTHANUM+NICKEL+PWDR+-100MESH+99.5%25+5G&countryCode=BE&language=en
https://www.fishersci.be/store/msds?partNumber=11369389&productDescription%3DLANTHANUM+NICKEL+PWDR+-100MESH+99.5%25+5G&countryCode=BE&language=en
https://www.fishersci.be/store/msds?partNumber=11369389&productDescription%3DLANTHANUM+NICKEL+PWDR+-100MESH+99.5%25+5G&countryCode=BE&language=en
https://fuelcellmaterials.com/wp-content/uploads/2015/12/LNC-US-Canada.SDS_.pdf
https://www.fishersci.be/store/msds?partNumber=11369389&productDescription%3DLANTHANUM+NICKEL+PWDR+-100MESH+99.5%25+5G&countryCode=BE&language=en
https://www.fishersci.be/store/msds?partNumber=11369389&productDescription%3DLANTHANUM+NICKEL+PWDR+-100MESH+99.5%25+5G&countryCode=BE&language=en
https://www.fishersci.be/store/msds?partNumber=11369389&productDescription%3DLANTHANUM+NICKEL+PWDR+-100MESH+99.5%25+5G&countryCode=BE&language=en
https://www.fishersci.com/store/msds?partNumber=AA8913314&productDescription=LANTH+NCKL+PWR+-100MS+99.5+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.be/store/msds?partNumber=11369389&productDescription%3DLANTHANUM+NICKEL+PWDR+-100MESH+99.5%25+5G&countryCode=BE&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AA8913314&productDescription=LANTH+NCKL+PWR+-100MS+99.5+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.qsrarematerials.com/SDS/SDS_Nickel-Lanthanum-Aluminum_(Ni-La-Al)_Master_Alloy.pdf
https://www.fishersci.be/store/msds?partNumber=11369389&productDescription%3DLANTHANUM+NICKEL+PWDR+-100MESH+99.5%25+5G&countryCode=BE&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.be/store/msds?partNumber=11369389&productDescription%3DLANTHANUM+NICKEL+PWDR+-100MESH+99.5%25+5G&countryCode=BE&language=en
https://fuelcellmaterials.com/wp-content/uploads/2015/12/LNC-US-Canada.SDS_.pdf
https://www.fishersci.com/store/msds?partNumber=AA8913314&productDescription=LANTH+NCKL+PWR+-100MS+99.5+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA8913314&productDescription=LANTH+NCKL+PWR+-100MS+99.5+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15484396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow for Lanthanum-Nickel Alloy
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Caption: Workflow for the safe handling of Lanthanum-Nickel alloy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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